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Compound of Interest

Compound Name: Posaconazole-D5

Cat. No.: B2521559 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercially available Posaconazole-
D5, a critical internal standard for the accurate quantification of the antifungal agent

posaconazole in biological matrices. This document outlines the specifications of available

standards, detailed experimental protocols for their use in liquid chromatography-tandem mass

spectrometry (LC-MS/MS) applications, and the rationale for its use in therapeutic drug

monitoring (TDM).

Introduction to Posaconazole and the Need for an
Internal Standard
Posaconazole is a broad-spectrum triazole antifungal agent used for the treatment and

prophylaxis of invasive fungal infections.[1] Due to significant inter- and intra-patient

pharmacokinetic variability, therapeutic drug monitoring of posaconazole is often recommended

to ensure efficacy and minimize potential toxicity.[2] Accurate quantification of posaconazole in

biological matrices, such as plasma or serum, is crucial for effective TDM.

Stable isotope-labeled internal standards are the gold standard for quantitative mass

spectrometry, as they co-elute with the analyte and experience similar ionization effects,

correcting for variations in sample preparation and instrument response. Posaconazole-D5, a
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deuterated form of posaconazole, serves as an ideal internal standard for LC-MS/MS-based

bioanalytical methods due to its chemical and physical similarity to the unlabeled drug.[3]

Commercially Available Posaconazole-D5 Standards
Several suppliers offer Posaconazole-D5 for research and bioanalytical applications. The

following table summarizes the key specifications of these commercially available standards.

Supplier
Product

Name

CAS

Number

Molecular

Formula

Molecular

Weight (

g/mol )

Purity Format

MedchemE

xpress

Posaconaz

ole-d5

1217785-

83-5

C₃₇H₃₇D₅F

₂N₈O₄
705.81

Not

specified
Solid

Cayman

Chemical

Posaconaz

ole-d₅

2649530-

57-2

C₃₇H₃₇D₅F

₂N₈O₄
705.8

≥98%

deuterated

forms (d₁-

d₅)

Solid

AChemtek
Posaconaz

ole-d5

1217785-

83-5

C₃₇H₃₇D₅F

₂N₈O₄
705.81

Not

specified

Not

specified

Simson

Pharma

Posaconaz

ole-d5

1217785-

83-5

C₃₇H₃₇D₅F

₂N₈O₄
705.81

Not

specified

Not

specified

Storage Conditions: It is generally recommended to store Posaconazole-D5 powder at -20°C

for long-term stability (up to 3 years).[3] Stock solutions should be stored at -80°C for up to 6

months or at -20°C for up to 1 month.[3]

Experimental Protocol: Quantification of
Posaconazole in Human Plasma using LC-MS/MS
This section provides a detailed, synthesized protocol for the analysis of posaconazole in

human plasma using Posaconazole-D5 as an internal standard. This protocol is based on

methodologies described in the scientific literature.[1][4][5]

Materials and Reagents
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Posaconazole reference standard

Posaconazole-D5 internal standard

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Formic acid

Ammonium acetate

Ultrapure water

Human plasma (blank)

Preparation of Stock and Working Solutions
Posaconazole Stock Solution (1 mg/mL): Accurately weigh and dissolve posaconazole

reference standard in methanol.

Posaconazole-D5 Stock Solution (1 mg/mL): Accurately weigh and dissolve Posaconazole-
D5 in methanol.

Working Solutions: Prepare serial dilutions of the posaconazole stock solution in methanol to

create working solutions for calibration standards and quality controls (QCs). Prepare a

working solution of Posaconazole-D5 in the protein precipitation solvent (e.g., acetonitrile

with 0.1% formic acid) at a suitable concentration (e.g., 100 ng/mL).

Sample Preparation (Protein Precipitation)
Protein precipitation is a common and straightforward method for extracting posaconazole from

plasma samples.
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Sample Preparation Workflow

1. Aliquot 100 µL
Human Plasma

2. Add 200 µL
Posaconazole-D5 in

Acetonitrile

3. Vortex Mix

4. Centrifuge
(e.g., 13,000 rpm, 10 min)

5. Transfer Supernatant

6. Inject into
LC-MS/MS System

Ergosterol Biosynthesis Pathway Inhibition

Lanosterol

Lanosterol 14α-demethylase
(CYP51) Catalyzes

Ergosterol Produces Fungal Cell Membrane
Integrity

 Maintains

Posaconazole  Inhibits
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b2521559?utm_src=pdf-custom-synthesis
https://www.semanticscholar.org/paper/NEW-DETERMINATION-AND-QUANTIFICATION-OF-IN-HUMAN-BY-Derangula-Ponneri/7d9a2ce2cc38f51b9e92afa0d468abeed0a2f1f6
https://www.semanticscholar.org/paper/NEW-DETERMINATION-AND-QUANTIFICATION-OF-IN-HUMAN-BY-Derangula-Ponneri/7d9a2ce2cc38f51b9e92afa0d468abeed0a2f1f6
https://www.semanticscholar.org/paper/NEW-DETERMINATION-AND-QUANTIFICATION-OF-IN-HUMAN-BY-Derangula-Ponneri/7d9a2ce2cc38f51b9e92afa0d468abeed0a2f1f6
https://www.semanticscholar.org/paper/NEW-DETERMINATION-AND-QUANTIFICATION-OF-IN-HUMAN-BY-Derangula-Ponneri/7d9a2ce2cc38f51b9e92afa0d468abeed0a2f1f6
https://pubmed.ncbi.nlm.nih.gov/26319883/
https://pubmed.ncbi.nlm.nih.gov/26319883/
https://www.medchemexpress.com/Posaconazole-D5.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC2981256/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2981256/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2981256/
https://www.chemicalbook.com/pdf/en/liquid-chromatography-mass-spectrometry-method-for-the%20quantification-of-posaconazole.pdf
https://www.benchchem.com/product/b2521559#commercially-available-posaconazole-d5-standards
https://www.benchchem.com/product/b2521559#commercially-available-posaconazole-d5-standards
https://www.benchchem.com/product/b2521559#commercially-available-posaconazole-d5-standards
https://www.benchchem.com/product/b2521559#commercially-available-posaconazole-d5-standards
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2521559?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2521559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2521559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

